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Compound of Interest

2,3,6,7,10,11-
Compound Name:
Hexamethoxytriphenylene

Cat. No.: B1308117

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3,6,7,10,11-Hexamethoxytriphenylene (HMTP) is a disc-shaped polycyclic aromatic
hydrocarbon with a triphenylene core symmetrically substituted with six methoxy groups. This
unique structure imparts a range of interesting physical and chemical properties, making it a
valuable molecule in materials science and a subject of interest in medicinal chemistry. Its
planar nature and electron-rich core facilitate 1t-1t stacking, leading to self-assembly into
columnar structures, which is a key characteristic for its application in liquid crystals and
organic electronics. Furthermore, HMTP serves as a crucial precursor for the synthesis of
2,3,6,7,10,11-hexahydroxytriphenylene (HHTP), a versatile building block for metal-organic
frameworks (MOFs) and covalent organic frameworks (COFs). This guide provides a
comprehensive overview of the properties, synthesis, and applications of HMTP, with a focus
on gquantitative data and detailed experimental protocols.

Core Properties of 2,3,6,7,10,11-
Hexamethoxytriphenylene

This section summarizes the key physical, chemical, and electronic properties of HMTP. The
data has been compiled from various sources to provide a comprehensive overview.
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Physicochemical Properties

Property Value Reference
Molecular Formula C24H2406 [1]
Molecular Weight 408.44 g/mol [1]

CAS Number 808-57-1 [1]
Appearance Pale grey to brown powder [2]

Melting Point Not available [2]

Boiling Point Not available

N Soluble in chloroform and
Solubility _ [3]
other organic solvents.

: : :

Property Value Reference

0 7.76 (s, 6H, aromatic), 4.12
IH NMR (CDCls) (s, 18H, -OCHs) [3]
1 L - 3

13C NMR (CDCls) 5148.9, 123.3, 104.4, 56.2 [3]
UV-Vis Absorption Data not available
Fluorescence Emission Data not available

Synthesis of 2,3,6,7,10,11-Hexamethoxytriphenylene

The most common method for the synthesis of HMTP is the oxidative trimerization of 1,2-
dimethoxybenzene (veratrole).

Experimental Protocol: Oxidative Trimerization of
Veratrole

This protocol is adapted from a reported synthesis of HMTP.[3]

Materials:
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1,2-dimethoxybenzene (veratrole)

Anhydrous iron(lll) chloride (FeCls)

Dichloromethane (CH2zCl2)

Methanol (CH3OH)

Ethanol (C2HsOH)
Procedure:

e To a solution of anhydrous FeCls (14.6 g, 90.0 mmol) in CH2Clz (100 mL) under a nitrogen
atmosphere, add veratrole (3.82 mL, 4.15 g, 30.0 mmol).

 Stir the reaction mixture at room temperature for 90 minutes.

e Pour the reaction mixture into methanol (200 mL) to precipitate the product.
» Allow the mixture to stand in a freezer overnight to complete precipitation.

« |solate the solid product by filtration.

e Wash the solid with ethanol (2 x 10 mL) and then with methanol (3 x 10 mL).
e Dry the product in vacuo to obtain HMTP as a pale grey powder.

Yield: 1.90 g (47%).
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‘Work-up

2,3,6,7,10,11-Hexamethoxytriphenylene (HMTP)

Click to download full resolution via product page

Synthesis workflow for 2,3,6,7,10,11-Hexamethoxytriphenylene.

Applications of 2,3,6,7,10,11-
Hexamethoxytriphenylene

HMTP's unique molecular structure makes it a versatile material with applications in several
fields.

Liquid Crystals

While HMTP itself is a precursor to liquid crystalline materials, its derivatives, particularly those
with longer alkoxy chains, exhibit discotic liquid crystal properties. These materials can self-
assemble into columnar phases, which are of interest for applications in electronic devices
such as displays and sensors. However, specific phase transition temperatures and enthalpy
data for HMTP are not readily available in the literature.

Organic Electronics

HMTP has been investigated as a cathode material in lithium-ion batteries.[4][5] Its
electrochemical properties allow for reversible redox reactions, making it a candidate for energy
storage applications.
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Parameter Value Reference
Theoretical Specific Capacity ~66 mAh/g [4]
Average Redox Voltage 3.7V [4]
Current Density for Full

_ Upto3C [2][4]
Capacity
Capacity Retention >95% after 50 cyclesat 1 C [4]

Precursor for Hexahydroxytriphenylene (HHTP)

HMTP is a key starting material for the synthesis of 2,3,6,7,10,11-hexahydroxytriphenylene
(HHTP) via demethylation. HHTP is a highly valuable building block for the construction of
porous materials like MOFs and COFs due to its ability to coordinate with metal ions and form
extended hydrogen-bonded networks.

This protocol describes the conversion of HMTP to HHTP.[4]

Materials:

2,3,6,7,10,11-Hexamethoxytriphenylene (HMTP)

Boron tribromide (BBr3)

Anhydrous Dichloromethane (CH2Clz2)

Water

Procedure:

e Suspend HMTP (600 mg, 1.47 mmol) in anhydrous CH2Clz (30 mL) at -80 °C under
continuous stirring.

e Slowly add a solution of BBrs (2.57 g, 0.01 mol) in anhydrous CH2Clz (24 mL) dropwise.

» Allow the reaction mixture to stir overnight while naturally warming to room temperature.
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e Quench the reaction by adding water (10 mL).

e Remove the dichloromethane by rotary evaporation to yield HHTP.

Reactants

Anhydrous Dichloromethane

Work-up

Boron Tribromide (BBrs) >[Quenching with WaxeD—v[Rotavy Evaporauon}»(z.3.6.7,10.11-Hexahydroxy|riphenylene (HHTP)]

[2,3,6‘7‘10‘117Hexamelhcxymphenylene (HMTPD

Click to download full resolution via product page
Demethylation of HMTP to HHTP.

Relevance to Drug Development

While HMTP itself is not a therapeutic agent, its derivative, HHTP, has been investigated for its
biological activity. A study on the cytotoxicity of HHTP against various human cancer cell lines
used HMTP as a precursor and a comparative compound.[4][6] The study found that HHTP
exhibited cytotoxic effects, and the methoxylated precursor, HMTP, was used to clarify the
contribution of the fused aromatic ring in the absence of the phenol group.[4] Although direct
biological activity data for HMTP is scarce, its role as a stable precursor to a biologically active
molecule makes it of interest to drug development professionals exploring polyphenol-based
therapeutic strategies. The methoxylated form, HMTP, was also shown to form a radical
species, suggesting the triphenylene core contributes to the reactivity.[4]

Conclusion

2,3,6,7,10,11-Hexamethoxytriphenylene is a molecule with significant potential in materials
science, particularly in the fields of liquid crystals and energy storage. Its well-defined synthesis
and versatile chemical nature as a precursor to HHTP further underscore its importance. While
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more research is needed to fully elucidate its photophysical properties and explore its potential
biological activities, the existing data clearly indicates that HMTP will continue to be a valuable
compound for researchers and scientists in various disciplines. This guide provides a solid
foundation of its known properties and protocols, serving as a valuable resource for its further
investigation and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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